Cas no 2111563-07-4 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrazol-4-yl)-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrazol-4-yl)-, ethyl ester
• CAS No: 2111563-07-4
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• CID: 5297378
• Update Time: 2025-07-26

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrazol-4-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrazol-4-yl)-, ethyl ester

• Inchi： 1S/C8H9N5O2/c1-2-15-8(14)7-6(11-13-12-7)5-3-9-10-4-5/h3-4H,2H2,1H3,(H,9,10)(H,11,12,13)
• InChI Key： ISMHWARYJVDANH-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=C(C2=CNN=C2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrazol-4-yl)-, ethyl ester

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrazol-4-yl)-, ethyl ester (CAS No. 2111563-07-4): A Comprehensive Overview

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrazol-4-yl)-, ethyl ester, identified by its CAS number 2111563-07-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The integration of a triazole ring with a pyrazole moiety offers a versatile scaffold for the development of novel therapeutic agents. This introduction delves into the chemical characteristics, synthetic pathways, and emerging applications of this compound, emphasizing its relevance in contemporary research.

The molecular structure of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrazol-4-yl)-, ethyl ester features a triazole core substituted at the 5-position with a carboxylic acid ethyl ester and at the 4-position with a pyrazole group. This arrangement confers distinct electronic and steric properties that make it an attractive candidate for drug design. The triazole ring is known for its stability and ability to participate in hydrogen bonding interactions, while the pyrazole moiety introduces additional binding pockets and functional groups. Such structural features are crucial for modulating biological activity and improving pharmacokinetic profiles.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacophores due to their diverse biological activities and synthetic accessibility. The combination of a triazole and pyrazole scaffold has been explored in various therapeutic contexts, including antiviral, antibacterial, and anticancer applications. For instance, derivatives of this compound have shown promising results in inhibiting enzymes involved in cancer cell proliferation. The ethyl ester group at the carboxylic acid position enhances solubility and bioavailability, making it an ideal candidate for further pharmacological investigation.

The synthesis of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrazol-4-yl)-, ethyl ester involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include cyclization reactions to form the triazole ring followed by nucleophilic substitution to introduce the pyrazole moiety. Advances in catalytic processes have enabled more efficient and environmentally friendly routes to these complex molecules. The use of palladium-catalyzed cross-coupling reactions has been particularly advantageous in constructing the desired heterocyclic framework.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. Researchers have leveraged computational modeling techniques to predict binding interactions with biological targets such as kinases and proteases. These studies suggest that modifications to the carboxylic acid ethyl ester group could enhance binding affinity and selectivity. Such insights are critical for designing next-generation inhibitors with improved therapeutic efficacy.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds due to their broad spectrum of biological activities. The presence of both triazole and pyrazole moieties provides multiple opportunities for functionalization, allowing chemists to tailor properties such as lipophilicity and metabolic stability. This flexibility has led to several patents being filed on derivatives of this compound with enhanced pharmacological profiles.

Emerging research also highlights the role of this compound in addressing emerging infectious diseases. The rise of drug-resistant pathogens necessitates innovative therapeutic strategies, and heterocyclic compounds offer a rich source of novel scaffolds. Preclinical studies have demonstrated that certain derivatives exhibit potent activity against resistant strains of bacteria and viruses. These findings underscore the importance of continued investment in medicinal chemistry research.

The ethical considerations surrounding drug development must be acknowledged when evaluating new compounds like 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrazol-4-yl)-, ethyl ester. Responsible research practices ensure that synthetic pathways are optimized for sustainability while minimizing environmental impact. Collaborative efforts between academia and industry can foster innovation while adhering to stringent regulatory standards.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1H-pyrazol-4-yl)-, ethyl ester (CAS No. 2111563-07-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in treating various diseases make it a valuable asset in modern drug discovery efforts. As synthetic methodologies continue to evolve，this compound will likely play an increasingly significant role in developing innovative therapies for global health challenges.